5-(3-Bromopropoxy)-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C13H17BrO
• Molecular Weight: 269.18 g/mol
• IUPAC Name: 5-(3-bromopropoxy)-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C13H17BrO/c14-9-4-10-15-13-8-3-6-11-5-1-2-7-12(11)13/h3,6,8H,1-2,4-5,7,9-10H2
• InChI Key: CVYDWAHQJCISDF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2OCCCBr

Description

5-(3-Bromopropoxy)-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C13H17BrO and its molecular weight is 269.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared according to the procedure of Example 7 using 5,6,7,8-tetrahydronaphthalene-1-ol (10 g, 0.067 mol) in methylene chloride (100 ml), sodium hydroxide (5.5 g, 0.134 mol) in water (100 ml), 1,3-dibromopropane (47 g, 0.23 mol) and tetra-n-butylammonium bisulfate (23 g, 0.067 mol). Chromatography of the crude product on silica gel using 1% ethyl acetate/hexane as eluent gave 12 g (60%) of the title compound as an oil.